Cas no 56667-08-4 (Methyl 6-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate)

• Product name: Methyl 6-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate
• CAS No: 56667-08-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 2187891
• PubChem ID: 53438821

Methyl 6-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylic acid methyl ester
• methyl 7-methyl-4-azabicyclo[3.2.0]hepta-2,6-diene-4-carboxylate
• Methyl 6-methyl-2-azabicyclo[3.2.0]hepta-3,6-diene-2-carboxylate

• Inchi： 1S/C9H11NO2/c1-6-5-8-7(6)3-4-10(8)9(11)12-2/h3-5,7-8H,1-2H3
• InChI Key： DLUHXHWMTRKICR-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=CC2C(C)=CC12)=O

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids